Cas no 919116-51-1 ((4-Amino-2-chlorophenyl)(4-methylpiperazin-1-yl)methanone)

• Product Name: (4-Amino-2-chlorophenyl)(4-methylpiperazin-1-yl)methanone
• CAS No: 919116-51-1
• MF: C₁₂H₁₆ClN₃O
• MW: 253.727941513062
• MDL: MFCD09050352
• CID: 765758
• Update Time: 2023-08-03

(4-Amino-2-chlorophenyl)(4-methylpiperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-amino-2-chlorophenyl)(4-methyl-1-piperazinyl)-
• (4-amino-2-chlorophenyl)-(4-methylpiperazin-1-yl)methanone
• (4-amino-2-chlorophenyl)(4-methylpiperazin-1-yl)methanone
• STK946111
• BBL011784
• BB 0242937
• 3-CHLORO-4-(4-METHYLPIPERAZINE-1-CARBONYL)ANILINE
• (4-amino-2-chloro-phenyl)-(4-methyl-piperazin-1-yl)-methanone
• (4-Amino-2-chloro-phenyl)-(4-methyl-piperazi n-1-yl)-methanone
• (4-Amino-2-chlorophenyl)(4-methylpiperazin-1-yl)methanone

• MDL： MFCD09050352
• Inchi： 1S/C12H16ClN3O/c1-15-4-6-16(7-5-15)12(17)10-3-2-9(14)8-11(10)13/h2-3,8H,4-7,14H2,1H3
• InChI Key： VGKLZDHLZKPMNI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(N1CCN(C)CC1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 279
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives